Cas no 58365-04-1 (1H-Pyrazole-3-carboxylic acid, 2,5-dihydro-2-methyl-5-oxo-)

• Product Name: 1H-Pyrazole-3-carboxylic acid, 2,5-dihydro-2-methyl-5-oxo-
• CAS No: 58365-04-1
• MF: C₅H₆N₂O₃
• MW: 142.1127409935
• CID: 342330
• PubChem ID: 12247742
• Update Time: 2025-04-19

1H-Pyrazole-3-carboxylic acid, 2,5-dihydro-2-methyl-5-oxo- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylic acid, 2,5-dihydro-2-methyl-5-oxo-
• 2-methyl-5-oxo-1H-pyrazole-3-carboxylic acid
• D72123
• Z1205496528
• 58365-04-1
• CS-16619
• CS-0101609
• DTXSID10482272
• AKOS006384321
• 3-Hydroxy-1-methyl-1H-pyrazole-5-carboxylic acid
• 2-methyl-5-oxo-2,5-dihydro-1H-pyrazole-3-carboxylic acid
• AKOS023589394
• EN300-248352
• SCHEMBL15059353
• SY365174
• MFCD28619995
• DB-104741

• Inchi： 1S/C5H6N2O3/c1-7-3(5(9)10)2-4(8)6-7/h2H,1H3,(H,6,8)(H,9,10)
• InChI Key： SLVOOWWSQZFRPK-UHFFFAOYSA-N
• SMILES： O=C1C=C(C(=O)O)N(C)N1

Computed Properties

• Exact Mass: 142.03788
• Monoisotopic Mass: 142.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• PSA: 69.64